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Compound of Interest

Compound Name: NF279

Cat. No.: B15581483

Essential Safety and Handling Guide for NF279

This document provides immediate and essential safety, handling, and disposal information for
the P2X receptor antagonist, NF279. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Personal Protective Equipment (PPE)

While NF279 is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is crucial to minimize exposure and prevent contamination. The following table
summarizes the recommended personal protective equipment for handling NF279 powder and
solutions.
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Equipment Specification

Purpose

) Safety glasses with side
Eye Protection )
shields or goggles

Protects eyes from airborne

powder and splashes.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact.

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.

Generally not required for
small quantities handled with
) ) adequate ventilation. A dust
Respiratory Protection
mask (e.g., N95) may be used
if weighing larger quantities or

if ventilation is poor.

Prevents inhalation of airborne

powder.

Handling Procedures: Weighing and Dissolving

NF279

Objective: To accurately weigh and dissolve NF279 powder while minimizing the risk of

inhalation and contamination.
Materials:

o NF279 powder

e Analytical balance

» Weighing paper or boat

e Spatula

e Appropriate solvent (e.g., water)
» Vortex mixer or sonicator

e Personal Protective Equipment (as specified above)
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Experimental Protocol:
e Preparation:
o Ensure the work area, including the analytical balance, is clean and free of drafts.

o Don the appropriate personal protective equipment: a lab coat, safety glasses, and nitrile
gloves.

» Weighing:

o Place a clean weighing paper or boat on the analytical balance and tare the balance to
zero.

o Carefully use a clean spatula to transfer the desired amount of NF279 powder onto the
weighing paper/boat. Avoid creating airborne dust.

o Record the final weight of the powder.
e Dissolving:

o Carefully transfer the weighed NF279 powder into a suitable container (e.g., a centrifuge
tube or flask).

o Add the appropriate volume of solvent to the container.

o Securely cap the container and mix the solution using a vortex mixer or sonicator until the
powder is fully dissolved.

e Post-Procedure:
o Clean the spatula and work area with a damp cloth to remove any residual powder.

o Dispose of the used weighing paper/boat and any contaminated materials in the
designated waste container.

o Remove and dispose of gloves properly, and wash hands thoroughly.
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Disposal Plan

As a non-hazardous substance, the disposal of NF279 and its associated waste should follow
standard laboratory waste procedures.

Waste Type Disposal Method

Dispose of in the designated solid chemical
Unused NF279 Powder )
waste container.

For small quantities, dilute with a large volume

of water and flush down the sanitary sewer, in
Aqueous Solutions of NF279 accordance with local regulations. For larger

volumes, collect in a designated aqueous waste

container.

) o Dispose of in the regular laboratory solid waste
Contaminated Labware (e.g., weighing boats, ] )
) ] stream, unless contaminated with a hazardous
pipette tips)
substance.

Rinse with a suitable solvent (e.g., water),
Empty NF279 Containers deface the label, and dispose of in the regular
laboratory recycling or trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of NF279, from
preparation to disposal.

Click to download full resolution via product page

Figure 1. A diagram illustrating the safe handling workflow for NF279.
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[https://www.benchchem.com/product/b15581483#personal-protective-equipment-for-
handling-nf279]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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